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Compound of Interest

Compound Name: 3-Chlorobenzaldehyde oxime

CAS No.: 34158-71-9

Cat. No.: B1353261

Get Quote

Executive Safety Summary (Immediate Action)
3-Chlorobenzaldehyde oxime (CAS: 34158-71-9 / 4006-79-5) presents specific handling

challenges often overlooked in standard "organic waste" streams. While primarily an irritant, its

thermal and chemical instability as an oxime requires strict segregation from acidic waste

streams to prevent uncontrolled exothermic reactions.

Property Data Critical Note

Physical State White to off-white solid Dust inhalation hazard.

Melting Point 58–60 °C (approx.)[1]
Low melting point; avoid hot

storage.

Primary Hazards Skin/Eye Irritant (H315, H319) Potential sensitizer.

Reactivity Acid-Sensitive
Risk of Beckmann

Rearrangement (Exothermic).

Waste Class Halogenated Organic
Requires incineration with HCl

scrubbing.
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Technical Context: The "Why" Behind the Protocol
To ensure safety, we must understand the chemical mechanism that dictates our disposal

strategy. We do not treat this merely as "solid waste" because of the Oxime Functionality.

The Beckmann Rearrangement Risk
The most critical safety parameter for oxime disposal is preventing accidental Beckmann

Rearrangement. In the presence of strong acids (often found in "General Organic Waste"

drums containing acetic or sulfuric acid residues) and heat, 3-chlorobenzaldehyde oxime can

undergo an acid-catalyzed rearrangement to form an amide.

The Hazard: This reaction is exothermic. In a closed waste drum, the heat generation can

accelerate decomposition, pressurize the container, and potentially lead to a rupture or

explosion.

The Chlorine Factor: The presence of the chlorine atom on the aromatic ring adds to the

molecular weight and requires that the final incineration take place in a facility equipped to

scrub Hydrogen Chloride (HCl) vapors to prevent acid rain formation.

Pre-Disposal Assessment & Segregation
Before moving the chemical, perform this self-validating assessment. If any "No" is checked,

stop and remediate.

Is the material isolated? [Yes/No]

Requirement: Never add loose oxime powder directly to a central carboy. It must be

containerized first.[2]

Is the receiving waste stream Acid-Free? [Yes/No]

Requirement: pH check the waste stream. It must be Neutral (pH 6-8) or slightly Basic.

Is the waste container compatible? [Yes/No]

Requirement: High-Density Polyethylene (HDPE) or Glass. Avoid metal containers due to

potential corrosion from hydrolysis byproducts.
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Step-by-Step Disposal Protocol
Scenario A: Disposing of Pure Solid (Surplus Reagent)

Primary Containment: Keep the substance in its original glass vial if possible. If not, transfer

to a screw-top HDPE jar.

Labeling: Apply a hazardous waste label.

Constituents: "3-Chlorobenzaldehyde oxime, 95%+"

Hazard Checkbox: Toxic, Irritant.[2][3]

Special Note: Write "NO ACIDS - OXIME" in the remarks section.

Secondary Containment: Place the sealed jar into a clear plastic zip-lock bag. This protects

the waste handler from trace dust on the bottle exterior.

Binning: Place in the "Solid Hazardous Waste - Halogenated" drum.

Scenario B: Disposing of Reaction Mixtures (Liquid)
Quenching (If reactive reagents are present): Ensure all synthesis reagents (e.g., thionyl

chloride, strong bases) are fully quenched.

pH Adjustment: Check the pH of the solution.

Action: If acidic, neutralize with Sodium Bicarbonate (NaHCO₃) until pH is ~7. Do not

dispose of acidic oxime solutions.

Solvent Compatibility: Ensure the solvent (e.g., Dichloromethane, Ethyl Acetate) is

compatible with the "Halogenated Solvent" waste stream.

Transfer: Pour into the "Halogenated Liquid Waste" carboy.

Caution: Leave at least 10% headspace in the carboy to accommodate thermal

expansion.

Visualized Decision Workflow
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The following diagram outlines the logical decision tree for disposing of 3-
Chlorobenzaldehyde oxime, ensuring segregation from incompatible streams.

Waste Generation:
3-Chlorobenzaldehyde Oxime

Assess Physical State

Solid (Pure/Residue) Liquid (Solution)

1. Seal in HDPE/Glass
2. Double Bag

Check pH

Neutralize with
NaHCO3 to pH 7

Acidic (pH < 6)

Pour into Halogenated
Solvent Carboy

Neutral/Basic

Label: 'Halogenated Organic'
Add Warning: 'NO ACIDS'

Handover to Waste Vendor
(Incineration)

Click to download full resolution via product page

Figure 1: Segregation logic flow to prevent acid-catalyzed decomposition during disposal.
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Emergency Procedures (Spill Management)
In the event of a spill, speed and dust control are paramount.

PPE Upgrade: Wear nitrile gloves (double gloved recommended), safety goggles, and a lab

coat. If the powder is fine and airborne, use a P100 particulate respirator.

Solid Spill:

Do not dry sweep (creates dust).

Cover the spill with a wet paper towel or oil-impregnated sweeping compound to dampen

it.

Scoop into a wide-mouth jar.

Clean surface with soap and water; collect rinsate as hazardous waste.

Liquid Spill:

Absorb with vermiculite or clay-based absorbent.

Do not use paper towels if the solvent is flammable (increases fire surface area).

Collect in a sealed bag/container.

Regulatory & Compliance Codes
When filling out your waste manifest, use the following classifications. Note: Always verify with

your local EHS officer as state regulations may vary.

RCRA (USA): Not P-listed or U-listed specifically.

Default Classification:D001 (Ignitable, if in flammable solvent) or Non-Regulated Chemical

Waste (if pure solid).

Best Practice: Classify as "Hazardous Waste - Toxic/Irritant" due to halogen content.
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European Waste Code (EWC):16 05 08* (discarded organic chemicals consisting of or

containing hazardous substances).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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